Cas no 37098-61-6 (Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-)
37098-61-6 structure
Product Name:Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-
CAS No:37098-61-6
MF:C13H15Cl2NO4S
MW:352.23350071907
CID:1480856
Update Time:2024-08-23
Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]-
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- Inchi: 1S/C13H15Cl2NO4S/c14-8-9-3-5-16(6-4-9)21(19,20)10-1-2-12(15)11(7-10)13(17)18/h1-2,7,9H,3-6,8H2,(H,17,18)
- InChI Key: HYHZOVUBQGJBAP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N2CCC(CCl)CC2)(=O)=O)=CC=C1Cl
Computed Properties
- Exact Mass: 351.01005
Experimental Properties
- Density: 1.457±0.06 g/cm3(Predicted)
- Boiling Point: 533.2±60.0 °C(Predicted)
- PSA: 74.68
- pka: 2.52±0.25(Predicted)
Benzoic acid, 2-chloro-5-[[4-(chloromethyl)-1-piperidinyl]sulfonyl]- Related Literature
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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